N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-methoxyacetamide

• IUPAC Name: N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-methoxyacetamide
• InChI: InChI=1S/C12H10Cl2N2O2S/c1-18-5-11(17)16-12-15-10(6-19-12)8-3-2-7(13)4-9(8)14/h2-4,6H,5H2,1H3,(H,15,16,17)
• InChI Key: LGRZXCWKVQFFNX-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NC1=NC(=CS1)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C12H10Cl2N2O2S
• Molecular Weight: 317.2 g/mol

Description

N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-methoxyacetamide, also known as DMT1 inhibitor, is a chemical compound that has gained attention in scientific research due to its potential applications in the treatment of iron-related disorders. In

Mechanism of Action

N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-methoxyacetamide inhibits the activity of N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-methoxyacetamide by binding to the protein and preventing the transport of iron across the intestinal epithelium. This inhibition leads to a decrease in iron absorption, which can be beneficial in the treatment of iron overload disorders.
Biochemical and Physiological Effects:
Studies have shown that N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-methoxyacetamide can effectively reduce iron absorption in animal models. Additionally, it has been shown to improve iron-related parameters in human clinical trials. However, the compound has also been associated with some adverse effects, such as gastrointestinal disturbances and alterations in liver function tests.

Advantages and Limitations for Lab Experiments

One advantage of N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-methoxyacetamide is its specificity for N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-methoxyacetamide, which allows for targeted inhibition of iron absorption. However, the compound's adverse effects and limited bioavailability in humans can make it difficult to study in clinical trials.

Future Directions

Future research on N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-methoxyacetamide could focus on improving its bioavailability and reducing its adverse effects. Additionally, further studies could explore the compound's potential applications in the treatment of other iron-related disorders, such as anemia of chronic disease. Finally, research could also investigate the use of N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-methoxyacetamide as a tool for studying the role of iron in various physiological processes.

Synthesis Methods

The synthesis of N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-methoxyacetamide involves the reaction of 2,4-dichlorophenyl isothiocyanate with 2-methoxyacetyl chloride in the presence of a base. The resulting compound is then purified using column chromatography.

Scientific Research Applications

N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-methoxyacetamide has been extensively studied for its potential applications in the treatment of iron-related disorders. Specifically, it has been shown to inhibit the activity of divalent metal transporter 1 (N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-methoxyacetamide), a protein that is responsible for the transport of iron across the intestinal epithelium. This inhibition leads to a decrease in iron absorption, which could be beneficial in the treatment of iron overload disorders such as hemochromatosis.